Cas no 63743-51-1 (2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one)
63743-51-1 structure
Product Name:2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one
CAS No:63743-51-1
MF:C13H17N3OS
MW:263.35858130455
CID:960802
PubChem ID:328074
Update Time:2025-04-19
2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
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- 2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one
- 63743-51-1
- AKOS000282198
- NSC305510
- DTXSID30316666
- NSC-305510
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- Inchi: 1S/C13H17N3OS/c1-2-14-7-10-15-12(17)11-8-5-3-4-6-9(8)18-13(11)16-10/h14H,2-7H2,1H3,(H,15,16,17)
- InChI Key: GIXWJZGUDCGGSS-UHFFFAOYSA-N
- SMILES: S1C2=C(C(NC(CNCC)=N2)=O)C2=C1CCCC2
Computed Properties
- Exact Mass: 263.10941
- Monoisotopic Mass: 263.109
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 81.7Ų
Experimental Properties
- Density: 1.45
- Refractive Index: 1.73
- PSA: 53.49
- LogP: 2.36380
2-(ethylaminomethyl)-5,6,7,8-tetrahydro-3h-[1]benzothiolo[2,3-d]pyrimidin-4-one Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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